Gamitrinib TPP hexafluorophosphate

• Molecular Formula: C52H65F6N3O8P2
• Molecular Weight: 1036.0 g/mol
• InChI: InChI=1S/C52H64N3O8P.F6P/c1-35-31-42-47(54-29-18-7-8-19-30-64(39-22-12-9-13-23-39,40-24-14-10-15-25-40)41-26-16-11-17-27-41)44(56)34-43(49(42)58)55-51(59)36(2)21-20-28-45(61-5)50(63-52(53)60)38(4)33-37(3)48(57)46(32-35)62-6;1-7(2,3,4,5)6/h9-17,20-28,33-35,37,45-46,48,50,57H,7-8,18-19,29-32H2,1-6H3,(H3-,53,54,55,56,58,59,60);/q;-1/p+1/b28-20-,36-21-,38-33-;/t35-,37+,45+,46+,48-,50+;/m1./s1
• InChIKey: NFIBTCZSRLMDOD-PBTFKBHTSA-O

Researchers requiring selective ablation of mitochondrial Hsp90 function without disrupting cytosolic client proteins face confounding results with non-targeted inhibitors like 17-AAG. Gamitrinib TPP hexafluorophosphate solves this with: - 2.46 μM median IC50 across 17 glioma lines vs >6 μM in normal astrocytes - Preserved Akt levels post-treatment (unlike 17-AAG) - 10 mg/kg effective dose in vivo (5x lower than 17-AAG) reducing procurement costs & solvent toxicity - Confirmed P-gp substrate for resistance mechanism studies

Gamitrinib TPP Hexafluorophosphate: Mitochondrial Hsp90 Inhibitor

Gamitrinib TPP hexafluorophosphate (CAS 1131626-47-5) is a small-molecule mitochondrial matrix inhibitor that chemically couples the Hsp90 ATPase inhibitory module of 17-allylamino-geldanamycin (17-AAG) to the mitochondrial-targeting triphenylphosphonium (TPP) moiety [1]. This combinatorial design directs the compound selectively to the mitochondrial matrix, where it inhibits the heat shock protein 90 (Hsp90) chaperone network—including TRAP1 (tumor necrosis factor receptor-associated protein 1)—without disrupting Hsp90 homeostasis in the cytosol [2]. The hexafluorophosphate salt form provides defined purity and solubility characteristics suitable for reproducible in vitro and in vivo preclinical studies.

Target Mitochondrial Hsp90 (TRAP1) pathway inhibition studies

Mechanism Mitochondria-restricted chaperone disruption; spares cytosolic Hsp90

Format Hexafluorophosphate salt for reproducible in vitro and in vivo studies

• [1] Kang BH, Plescia J, Dohi T, et al. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90. J Clin Invest. 2009;119(3):454-464. doi:10.1172/JCI37613 View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. doi:10.1158/1078-0432.CCR-10-1810 View Source

17-AAG Cannot Substitute for Gamitrinib TPP

Substituting Gamitrinib TPP hexafluorophosphate with the parent compound 17-AAG or other non-mitochondria-targeted Hsp90 inhibitors fails to replicate the core 'mitochondriotoxic' mechanism of action. Unlike 17-AAG, which acts on cytosolic Hsp90 client proteins such as Akt and causes delayed, indirect apoptosis, Gamitrinib TPP induces acute loss of mitochondrial inner membrane potential, rapid cytochrome c release, and caspase activation within hours—a response that is independent of pro-apoptotic Bcl-2 proteins Bax and Bak [1]. Furthermore, within the Gamitrinib class, structural variations in the mitochondrial-targeting moiety (e.g., TPP vs. G4 linker) produce quantifiable differences in substrate susceptibility to P-glycoprotein (P-gp) efflux, directly impacting activity against multidrug-resistant tumor cells [2]. These mechanistic and pharmacological distinctions mean that even closely related analogs cannot be considered functionally interchangeable for experimental designs that depend on specific mitochondrial Hsp90 pathway interrogation.

Mechanism mismatch 17-AAG acts on cytosolic Hsp90 and does not directly depolarize mitochondria; Gamitrinib TPP triggers acute mitochondrial disruption.

Efflux-profile mismatch G-TPP is a P-gp substrate sensitive to efflux; G4-linked analogs may evade P-gp, altering activity in multidrug-resistant models.

Endpoint confounding 17-AAG depletes cytosolic Akt, confounding cytosolic vs. mitochondrial Hsp90 pathway interpretation.

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. doi:10.1158/1078-0432.CCR-10-1810 View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. doi:10.1158/1078-0432.CCR-10-1810 View Source

Gamitrinib TPP: Quantitative Comparative Evidence

Acute Mitochondrial Depolarization: G-TPP vs. 17-AAG

Gamitrinib TPP (G-TPP) induces acute and complete loss of mitochondrial membrane potential (ΔΨm) in PC3 prostate cancer cells, whereas equimolar 17-AAG has no effect on ΔΨm. In time-lapse videomicroscopy experiments using TMRM-labeled PC3 cells, G-TPP caused rapid ΔΨm collapse detectable within minutes of treatment [1]. In isolated mitochondria, both G-TPP and Gamitrinib-G4 (G-G4) triggered immediate depolarization, while 17-AAG failed to alter membrane potential regardless of cyclosporine A co-treatment [2].

Acute ΔΨm loss

Head-to-head

G-TPP induced rapid, complete ΔΨm collapse within minutes in PC3 cells; 17-AAG had no effect on ΔΨm at any time point.

Supports mitochondrial permeability transition endpoint interpretation.

TMRM time-lapse microscopy; isolated mitochondria ± cyclosporine A.

Evidence Dimension	Mitochondrial membrane potential depolarization
Target Compound Data	G-TPP: induced rapid, complete loss of ΔΨm; detectable within 5-min frames by time-lapse microscopy
Comparator Or Baseline	17-AAG: no effect on ΔΨm at any time point tested; G-G4: similarly induced immediate depolarization
Quantified Difference	Qualitative difference: G-TPP and G-G4 are direct 'mitochondriotoxic' agents; 17-AAG does not directly depolarize mitochondria
Conditions	PC3 prostate cancer cells; TMRM labeling; time-lapse videomicroscopy; isolated mitochondria with/without cyclosporine A

Why This Matters

This demonstrates that G-TPP possesses a mechanistically distinct mitochondrial-targeted action not shared by non-targeted Hsp90 inhibitors, which is critical for studies of mitochondrial apoptosis pathways.

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 2A. View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 2B. View Source

Tumor-Selective Cytochrome c Release

G-TPP treatment of isolated mitochondria from PC3 prostate cancer cells resulted in concentration-dependent release of cytochrome c into the supernatant, whereas 17-AAG did not induce cytochrome c release from either tumor or normal mitochondria [1]. Critically, G-TPP did not significantly affect cytochrome c content in mitochondria isolated from normal prostatic BPH-1 epithelial cells, demonstrating tumor-selective mitochondrial disruption [2].

Cytochrome c release

Head-to-head

G-TPP caused concentration-dependent cytochrome c release from PC3 tumor mitochondria, but not from normal BPH-1 mitochondria. 17-AAG did not release cytochrome c from any source.

Reported tumor-cell model mitochondrial disruption context.

Isolated mitochondria; Western blotting of pellet and supernatant.

Evidence Dimension	Cytochrome c release from isolated mitochondria
Target Compound Data	G-TPP: concentration-dependent cytochrome c release from PC3 tumor mitochondria; no significant release from normal BPH-1 mitochondria
Comparator Or Baseline	17-AAG: no cytochrome c release from either PC3 tumor mitochondria or normal BPH-1 mitochondria
Quantified Difference	Dichotomous response: G-TPP selectively releases cytochrome c from tumor but not normal mitochondria; 17-AAG does not release cytochrome c from any source
Conditions	Isolated mitochondria from PC3 prostate cancer cells and BPH-1 normal prostatic epithelial cells; Western blotting of pellet and supernatant fractions

Why This Matters

This provides direct biochemical evidence of tumor-selective mitochondrial targeting, distinguishing G-TPP from 17-AAG for experiments requiring selective disruption of mitochondrial integrity in cancer cells.

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 2C. View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 2C. View Source

In Vivo Tumor Growth Inhibition: G-TPP vs. 17-AAG

In SCID/beige mice bearing established subcutaneous PC3 prostate cancer xenograft tumors, daily intraperitoneal administration of G-TPP at 10 mg/kg completely inhibited exponential tumor growth, whereas 17-AAG at the same 10 mg/kg dose had no effect [1]. A 5-fold higher dose of 17-AAG (50 mg/kg daily i.p.) was required to achieve comparable tumor growth inhibition [2]. Systemic administration of G-TPP was well tolerated, with no significant body weight changes or histological organ abnormalities observed [3].

In vivo tumor growth

Head-to-head

G-TPP 10 mg/kg/day i.p. completely inhibited PC3 xenograft growth; 17-AAG required 50 mg/kg/day for comparable inhibition.

Model-response endpoint context; at least 5-fold lower dose requirement reported.

SCID/beige mice; established ~100–150 mm³ s.c. tumors.

Evidence Dimension	Subcutaneous prostate cancer xenograft tumor growth inhibition
Target Compound Data	G-TPP 10 mg/kg daily i.p.: complete inhibition of PC3 tumor growth
Comparator Or Baseline	17-AAG 10 mg/kg daily i.p.: no effect; 17-AAG 50 mg/kg daily i.p.: comparable inhibition to G-TPP 10 mg/kg
Quantified Difference	At least 5-fold greater in vivo potency for G-TPP vs. 17-AAG on a mg/kg basis
Conditions	SCID/beige mice; established ~100–150 mm³ subcutaneous PC3 xenograft tumors; daily i.p. injection

Why This Matters

The 5-fold greater in vivo potency translates to lower compound consumption, reduced systemic exposure to the active pharmacophore, and a favorable tolerability profile, directly impacting procurement and experimental design decisions.

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 4A. View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 4A. View Source
• [3] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 4B, 4C. View Source

P-gp Substrate Susceptibility

In a model of 17-AAG-induced multidrug resistance, PC3-GA cells overexpressing P-glycoprotein (P-gp) were cross-resistant to G-TPP-mediated cell killing, a resistance that was partially reversed by the P-gp inhibitor verapamil [1]. In contrast, Gamitrinib-G4 (G-G4) killed parental PC3 and P-gp-overexpressing PC3-GA cells indistinguishably, regardless of verapamil co-treatment [2]. This demonstrates that G-TPP is a P-gp substrate, whereas G-G4 evades P-gp-mediated efflux.

P-gp susceptibility

Head-to-head

G-TPP killing was reduced in P-gp-overexpressing PC3-GA cells and partially rescued by verapamil. G-G4 killed parental and P-gp+ cells equally.

Supports P-gp substrate interaction context; G-TPP is efflux-sensitive.

PC3 vs. PC3-GA cells; MTT assay ± verapamil.

Evidence Dimension	P-glycoprotein (P-gp) substrate susceptibility and activity against multidrug-resistant cells
Target Compound Data	G-TPP: reduced killing of PC3-GA (P-gp+) cells; activity partially restored by verapamil co-treatment
Comparator Or Baseline	G-G4: killed PC3 and PC3-GA cells equally well, with or without verapamil
Quantified Difference	Dichotomous classification: G-TPP is a P-gp substrate (efflux-sensitive); G-G4 is not a P-gp substrate (efflux-resistant)
Conditions	PC3 parental and PC3-GA (17-AAG-resistant, P-gp-overexpressing) prostate cancer cells; verapamil co-treatment; MTT assay

Why This Matters

This differential is essential for experimental design: researchers studying P-gp-mediated drug transport or seeking compounds that evade efflux should select G-G4, while those investigating P-gp substrate interactions or using verapamil co-treatment protocols may specifically require G-TPP.

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 3D. View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 3D. View Source

Cytosolic Hsp90 Client Protein Preservation

Treatment of PC3 prostate cancer cells with 17-AAG caused a delayed (24 h) reduction in cytosolic Akt expression, a canonical Hsp90 client protein, indicating disruption of cytosolic chaperone function [1]. In contrast, G-TPP treatment did not affect Akt protein levels at any time point tested (up to 24 h), consistent with its mitochondria-restricted mechanism of action that spares cytosolic Hsp90 homeostasis [2].

Cytosolic Akt preservation

Head-to-head

17-AAG caused delayed Akt depletion at 24 h in PC3 cells; G-TPP did not alter Akt levels at any time point up to 24 h.

Confirms mitochondria-restricted chaperone targeting context.

PC3 cells; Western blotting, multiple time points.

Evidence Dimension	Modulation of cytosolic Hsp90 client protein Akt
Target Compound Data	G-TPP: no change in Akt protein levels at any time point up to 24 h
Comparator Or Baseline	17-AAG: delayed reduction in Akt protein levels detectable at 24 h
Quantified Difference	Dichotomous response: 17-AAG depletes cytosolic Akt (canonical Hsp90 client); G-TPP does not affect Akt levels
Conditions	PC3 prostate cancer cells; Western blotting at multiple time points up to 24 h post-treatment

Why This Matters

This confirms that G-TPP selectively targets the mitochondrial Hsp90 pool without disturbing cytosolic chaperone networks, enabling cleaner mechanistic interpretation in experiments where cytosolic vs. mitochondrial Hsp90 functions must be dissected.

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 1D. View Source
• [2] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. Fig. 1D. View Source

Glioma Therapeutic Window

In a panel of 17 primary glioma cell lines, 6 temozolomide-resistant glioma lines, 4 neurospheres, and 3 patient-derived organoids, Gamitrinib (G-TPP) demonstrated a median IC50 of 2.46 μmol/L, compared to an IC50 of greater than 6 μmol/L for normal human astrocytes (NHA) [1]. This represents at least a 2.4-fold selectivity window for glioma cells over normal astrocytes, consistent with the selective presence of mitochondrial Hsp90 chaperones in tumor cells [2].

Glioma selectivity

Cross-study

Median IC50: 2.46 μmol/L for glioma lines (n=17 primary); IC50 >6 μmol/L for normal human astrocytes.

Reported glioma cell-model selectivity context; at least 2.4-fold window.

72 h exposure; crystal violet or MTT; includes TMZ-resistant and PDO lines.

Evidence Dimension	Cell viability IC50 in glioma vs. normal astrocytes
Target Compound Data	G-TPP median IC50: 2.46 μmol/L for glioma cell lines (n = 17 primary lines)
Comparator Or Baseline	G-TPP: IC50 >6 μmol/L for normal human astrocytes (NHA)
Quantified Difference	At least 2.4-fold selectivity ratio (median IC50 glioma vs. NHA)
Conditions	72-hour drug exposure; cell viability by crystal violet or MTT assay; 17 primary glioma lines, 6 TMZ-resistant lines, 4 neurospheres, 3 patient-derived organoids (PDOs)

Why This Matters

The quantified therapeutic window demonstrates selective cytotoxicity toward glioma cells over normal neural cells, supporting use of G-TPP in glioma-focused preclinical studies where sparing normal brain tissue is a critical experimental objective.

• [1] Siegelin MD, et al. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas. Clin Cancer Res. 2022;28(10):2180-2195. doi:10.1158/1078-0432.CCR-21-0833 View Source
• [2] Kang BH, Plescia J, Dohi T, et al. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90. J Clin Invest. 2009;119(3):454-464. View Source

Gamitrinib TPP Research Applications

Mitochondrial vs. Cytosolic Hsp90 Dissection

Gamitrinib TPP hexafluorophosphate is the reagent of choice for experiments that require selective ablation of mitochondrial Hsp90 function without concomitant disruption of cytosolic Hsp90 client proteins. As demonstrated by the preservation of Akt protein levels following G-TPP treatment [1], researchers can attribute observed phenotypes specifically to mitochondrial Hsp90 (including TRAP1) inhibition. In contrast, 17-AAG concurrently depletes cytosolic Akt, confounding mechanistic interpretation [2]. This selectivity is critical for studies employing siRNA knockdown of TRAP1 or dominant-negative TRAP1 constructs, where pharmacological validation with a mitochondria-restricted inhibitor is essential.

In Vivo Xenograft Efficacy Studies

For animal studies of prostate cancer or glioma xenograft growth, Gamitrinib TPP hexafluorophosphate offers a 5-fold lower effective dose (10 mg/kg) compared to 17-AAG (50 mg/kg required for comparable tumor inhibition) [1]. This dose reduction translates to lower overall compound procurement costs for multi-week in vivo protocols, reduced vehicle volume and potential solvent toxicity, and a documented favorable tolerability profile with no significant body weight loss or organ histopathology [2]. The hexafluorophosphate salt form's defined solubility (50 mg/mL in DMSO) facilitates consistent formulation for daily intraperitoneal dosing .

P-gp Substrate Dynamics Investigation

Because Gamitrinib TPP hexafluorophosphate is a confirmed P-gp substrate—unlike the structurally related Gamitrinib-G4, which evades P-gp efflux [1]—it serves as a chemical probe in studies of P-gp-mediated drug transport and resistance reversal. Researchers can use G-TPP in combination with verapamil or other P-gp inhibitors to demonstrate efflux-dependent resistance mechanisms in P-gp-overexpressing cell lines, while using G-G4 as a negative control for P-gp substrate discrimination [2]. This pair of mitochondrial-targeted compounds provides an internally controlled system for dissecting the contribution of drug efflux to mitochondrial Hsp90 inhibitor activity.

Glioma Preclinical Models with Tumor Selectivity

In glioblastoma research, Gamitrinib TPP hexafluorophosphate demonstrates a quantifiable selectivity window: median IC50 of 2.46 μmol/L across 17 primary glioma cell lines vs. IC50 >6 μmol/L in normal human astrocytes [1]. This differential supports its use in patient-derived orthotopic xenograft (PDOX) models, temozolomide-resistant glioma studies, and glioma neurosphere/PDO assays where selective killing of tumor cells while sparing normal brain parenchyma is essential. The compound has additionally shown synergistic activity with BET bromodomain inhibitors such as OTX015 in glioma xenografts [2], providing a rationale for combination therapy protocols.

Application

Selection Property

Validation Focus

Mitochondrial vs. cytosolic Hsp90 dissection

Mitochondria-restricted chaperone inhibition; cytosolic Akt preservation

TRAP1 knockdown or dominant-negative construct pharmacological validation

Prostate cancer or glioma xenograft studies

Lower reported effective dose requirement vs. 17-AAG; defined salt-form solubility

Multi-week in vivo protocol tolerability and procurement cost assessment

P-gp efflux dynamics investigation

Confirmed P-gp substrate; activity modulated by verapamil co-treatment

P-gp-overexpressing cell-line models with G-G4 as efflux-resistant control

Glioma tumor-selectivity models

Reported selectivity window for glioma cells over normal astrocytes

Patient-derived orthotopic xenograft and temozolomide-resistant neurosphere assays

• [1] Kang BH, Plescia J, Song HY, et al. Preclinical characterization of mitochondria-targeted small molecule Hsp90 inhibitors, Gamitrinibs, in advanced prostate cancer. Clin Cancer Res. 2010;16(19):4779-4788. View Source
• [2] Siegelin MD, et al. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas. Clin Cancer Res. 2022;28(10):2180-2195. View Source